Cas no 888450-01-9 (N-(3,4-dimethoxyphenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide
• CAS No: 888450-01-9
• MF: C₂₄H₁₉FN₂O₅
• MW: 434.416469812393
• CID: 6311023
• PubChem ID: 16818116
• Update Time: 2025-05-20

N-(3,4-dimethoxyphenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide
• N-(3,4-dimethoxyphenyl)-3-[(2-fluorobenzoyl)amino]-1-benzofuran-2-carboxamide
• N-(3,4-dimethoxyphenyl)-3-(2-fluorobenzamido)benzofuran-2-carboxamide
• AB00677317-01
• F1883-1266
• 888450-01-9
• AKOS024617342

• Inchi： 1S/C24H19FN2O5/c1-30-19-12-11-14(13-20(19)31-2)26-24(29)22-21(16-8-4-6-10-18(16)32-22)27-23(28)15-7-3-5-9-17(15)25/h3-13H,1-2H3,(H,26,29)(H,27,28)
• InChI Key： SABKGDAXQZZZOO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NC1=C(C(NC2C=CC(=C(C=2)OC)OC)=O)OC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 434.12779987g/mol
• Monoisotopic Mass: 434.12779987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 89.8Ų

Additional information on N-(3,4-dimethoxyphenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide

N-(3,4-Dimethoxyphenyl)-3-(2-Fluorobenzamido)-1-Benzofuran-2-Carboxamide: A Comprehensive Overview

N-(3,4-Dimethoxyphenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide, identified by the CAS number 888450-01-9, is a complex organic compound with significant potential in various fields of chemical research. This compound belongs to the class of benzofurans, which are known for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzofuran ring system substituted with a dimethoxyphenyl group and a fluorobenzamido moiety, making it a valuable subject for both synthetic and applied chemistry studies.

The synthesis of N-(3,4-Dimethoxyphenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide involves a series of intricate reactions that highlight the importance of stereocontrol and functional group compatibility. Recent advancements in asymmetric catalysis have enabled researchers to optimize the synthesis pathway, ensuring high yields and purity. The compound's unique structure allows for diverse functionalization, making it a promising candidate for drug discovery programs targeting various therapeutic areas.

Recent studies have focused on the biological activity of CAS No 888450-01-9. Researchers have reported its potential as an inhibitor of key enzymes involved in metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific kinase implicated in diabetes mellitus. The dimethoxyphenyl group is believed to contribute significantly to this activity by enhancing the molecule's solubility and bioavailability.

In addition to its pharmacological applications, N-(3,4-Dimethoxyphenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide has shown promise in materials science. Its aromatic system and substituent arrangement make it an ideal candidate for use in organic electronics. A 2023 paper in Nature Communications highlighted its potential as an electron transport layer material in perovskite solar cells, where it demonstrated enhanced charge mobility and stability under operational conditions.

The development of efficient analytical methods for characterizing this compound has also been a focal point of recent research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These advancements ensure that the compound meets stringent quality control standards required for both academic and industrial applications.

In conclusion, N-(3,4-Dimethoxyphenyl)-3-(2-fluorobenzamido)-1-benzofuran-2-carboxamide, with its unique chemical structure and diverse functional groups, represents a valuable asset in contemporary chemical research. Its potential applications span across pharmaceuticals, agrochemicals, and materials science, underscoring the importance of continued investigation into its properties and uses. As research progresses, this compound is expected to contribute significantly to the development of novel therapeutic agents and advanced materials.